1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one
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Description
1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C15H19N3O3S2 and its molecular weight is 353.46. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Heterocyclic Chemistry
Research has shown that compounds containing imidazole and sulfonamide groups, similar to parts of the given compound, are integral in synthesizing diverse heterocycles. For instance, the reaction of certain sulfonyl compounds with active methylenes leads to the creation of various heterocycles, such as pyrimidine and thiazole derivatives, showcasing the versatility of these groups in synthetic chemistry (Shibuya, 1984).
Organocatalysis
The imidazole-based zwitterions are found to be efficient catalysts for the regioselective opening of aziridine rings, highlighting their potential in organocatalysis and synthesis on a gram scale (Chakraborty Ghosal et al., 2016). This application is particularly relevant for the synthesis of compounds with complex structures, including the given chemical entity.
Antimicrobial Applications
Some derivatives of imidazole have demonstrated significant antimicrobial activities, including against strains like Candida albicans and Aspergillus fumigatus. The exploration of new 2-(2,4-dihalogenophenyl)-1-(1H-imidazol-1-yl) derivatives has shown promising antifungal properties, suggesting potential for the development of new antimicrobial agents (Chevreuil et al., 2007).
Properties
IUPAC Name |
1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H19N3O3S2/c1-11-5-8-22-13(11)3-4-14(19)18-9-12(10-18)23(20,21)15-16-6-7-17(15)2/h5-8,12H,3-4,9-10H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFJGERGABODCSS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CCC(=O)N2CC(C2)S(=O)(=O)C3=NC=CN3C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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